Cas no 1213103-28-6 ((R)-5,7-Difluorochroman-4-amine)

• Product Name: (R)-5,7-Difluorochroman-4-amine
• CAS No: 1213103-28-6
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• MDL: MFCD07374049
• CID: 827766
• PubChem ID: 46911911
• Update Time: 2024-11-03

(R)-5,7-Difluorochroman-4-amine Chemical and Physical Properties

Names and Identifiers

• (R)-5,7-Difluorochroman-4-amine
• (4R)-5,7-difluoro-3,4-dihydro-2H-chromen-4-amine
• AM20020300
• CS-0338678
• Y11850
• (R)-5,7-DIFLUORO-CHROMAN-4-YLAMINE
• (4R)-5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine
• AKOS015854174
• 1213103-28-6
• DTXSID80677274
• DB-000747

• MDL： MFCD07374049
• Inchi： 1S/C9H9F2NO/c10-5-3-6(11)9-7(12)1-2-13-8(9)4-5/h3-4,7H,1-2,12H2/t7-/m1/s1
• InChI Key： ZJGYMNXLPZADME-SSDOTTSWSA-N
• SMILES： FC1=CC(=CC2=C1[C@@H](CCO2)N)F

Computed Properties

• Exact Mass: 185.065
• Monoisotopic Mass: 185.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.292±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 204.1±40.0 ºC (760 Torr),
• Flash Point: 77.2±27.3 ºC,
• Solubility: Very slightly soluble (0.59 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans